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Compound of Interest

Compound Name: 3-Bromo-4-chloroquinolin-6-amine

Cat. No.: B15321435

Get Quote

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive search of chemical databases and scientific literature, we must

report that a specific CAS (Chemical Abstracts Service) Registry Number for the compound 3-
Bromo-4-chloroquinolin-6-amine has not been identified. The absence of a unique CAS

identifier and the lack of published data in reputable sources such as PubChem, chemical

supplier catalogs, and peer-reviewed journals suggest that this specific isomer may not be a

well-characterized or commercially available compound at this time.

The creation of an in-depth technical guide, as requested, requires a foundation of verifiable

data, including established physicochemical properties, synthesis protocols, and safety

information. Without a registered CAS number and associated scientific literature, generating

such a guide would not meet the standards of scientific integrity and accuracy.

While data on the requested molecule is unavailable, significant information exists for

structurally related quinoline isomers and precursors, which are crucial building blocks in

medicinal chemistry. For reference, these include:

3-Bromo-4-chloroquinoline:
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CAS Number: 74575-17-0[1][2]

Molecular Formula: C₉H₅BrClN[1][2]

Molecular Weight: 242.50 g/mol [1][2]

3-Bromoquinolin-6-amine:

CAS Number: 7101-96-4[3]

Molecular Formula: C₉H₇BrN₂[3]

Molecular Weight: 223.07 g/mol [3]

4-Amino-3-bromoquinoline:

CAS Number: 36825-36-2[4]

Molecular Formula: C₉H₇BrN₂[4]

Molecular Weight: 223.07 g/mol [4]

The chemistry of these related compounds, particularly the reactivity of the chloro- and bromo-

substituents in nucleophilic substitution and cross-coupling reactions, forms the basis for the

synthesis of a wide array of biologically active molecules, including kinase inhibitors.[5][6] The

synthesis of halogenated quinolines often involves the cyclization of substituted anilines

followed by chlorination of a hydroxyquinoline intermediate using reagents like phosphorus

oxychloride (POCl₃).[7][8][9]

We are committed to providing accurate and authoritative scientific information. Should "3-
Bromo-4-chloroquinolin-6-amine" be synthesized and characterized in the future, we would

be pleased to develop the comprehensive technical guide. We recommend that researchers

interested in this specific substitution pattern consult the literature for multi-step synthetic

routes starting from more accessible quinoline precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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